Cas no 67794-29-0 (Isobutyl 3-aminopropanoate)

• Product Name: Isobutyl 3-aminopropanoate
• CAS No: 67794-29-0
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 4715963
• Update Time: 2023-08-16

Isobutyl 3-aminopropanoate Chemical and Physical Properties

Names and Identifiers

• Isobutyl 3-aminopropanoate
• 2-methylpropyl 3-aminopropanoate
• beta-alanine 2-methylpropyl ester

• Inchi： 1S/C7H15NO2/c1-6(2)5-10-7(9)3-4-8/h6H,3-5,8H2,1-2H3
• InChI Key： PTNAKORMGDKRAR-UHFFFAOYSA-N
• SMILES： O(C(CCN)=O)CC(C)C

Computed Properties

• Exact Mass: 145.110278721 g/mol
• Monoisotopic Mass: 145.110278721 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.3
• Molecular Weight: 145.20